4-bromo-2-(4-methoxybenzoyl)Benzonitrile

• Molecular Formula: C15H10BrNO2
• Molecular Weight: 316.15 g/mol
• IUPAC Name: 4-bromo-2-(4-methoxybenzoyl)benzonitrile
• InChI: InChI=1S/C15H10BrNO2/c1-19-13-6-3-10(4-7-13)15(18)14-8-12(16)5-2-11(14)9-17/h2-8H,1H3
• InChI Key: CYBJYECLFKHXII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Br)C#N

Description

4-Bromo-2-(4-methoxybenzoyl)benzonitrile is a brominated aromatic nitrile derivative with a substituted benzoyl group. Its structure comprises a benzonitrile core modified at the 2-position by a 4-methoxybenzoyl moiety and at the 4-position by a bromine atom. The bromine atom enables further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), while the nitrile group offers reactivity for transformations into amides, carboxylic acids, or amines . The 4-methoxybenzoyl group contributes steric bulk and electronic effects, which may influence binding affinity in biological systems.

Preparation Methods

The synthesis of 4-bromo-2-(4-methoxybenzoyl)Benzonitrile typically involves multi-step reactions. One common method includes the bromination of 2-(4-methoxybenzoyl)benzonitrile using bromine or N-bromosuccinimide in the presence of a suitable solvent such as dichloromethane . The reaction conditions often require controlled temperatures and the use of catalysts to achieve high yields.

Chemical Reactions Analysis

4-bromo-2-(4-methoxybenzoyl)Benzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in Suzuki cross-coupling reactions with phenyl boronic acid to form biaryl compounds.

Common reagents used in these reactions include potassium hydroxide, sodium cyanide, and various catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-bromo-2-(4-methoxybenzoyl)Benzonitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound can be used in the development of fluorescent probes for detecting specific ions or molecules.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound is used in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 4-bromo-2-(4-methoxybenzoyl)Benzonitrile involves its interaction with specific molecular targets. The bromine atom and the methoxybenzoyl group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The following table compares 4-bromo-2-(4-methoxybenzoyl)benzonitrile with structurally related compounds, emphasizing substituent effects:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Key Applications/Properties	Evidence ID
4-Bromo-2-(4-methoxybenzoyl)benzonitrile	C₁₅H₁₀BrNO₃	332.15 g/mol*	Br (4-position), 4-MeO-benzoyl (2)	NSD2-PWWP1 inhibitor intermediate
4-Bromo-2-methoxybenzonitrile	C₈H₆BrNO	212.05 g/mol	Br (4), OMe (2)	Agrochemical/pharmaceutical precursor
4-Bromo-2-(trifluoromethyl)benzonitrile	C₈H₃BrF₃N	250.01 g/mol	Br (4), CF₃ (2)	Synthetic intermediate for fluorinated drugs
4-Bromo-2-(morpholin-4-yl)benzonitrile	C₁₁H₁₁BrN₂O	267.12 g/mol	Br (4), morpholine (2)	Research chemical (hygroscopic)
4-(4-Bromo-2-formylphenoxy)benzonitrile	C₁₄H₈BrNO₂	302.12 g/mol	Br (4), formylphenoxy (2)	Intermediate for polymer synthesis

Physicochemical Properties

• Solubility: The target compound is likely soluble in polar aprotic solvents (e.g., chloroform, methanol), similar to 4-bromo-2-(morpholin-4-yl)benzonitrile . Benzonitrile derivatives generally exhibit moderate solubility due to the nitrile group’s polarity, though bulky substituents (e.g., 4-methoxybenzoyl) may reduce solubility compared to simpler analogs like 4-bromo-2-methoxybenzonitrile .
• Thermal Stability : Brominated nitriles typically decompose at elevated temperatures. The trifluoromethyl analog () may exhibit higher thermal stability due to the strong C-F bonds.

Electronic and Steric Effects

• Dipole Moments : The 4-methoxybenzoyl group likely increases the dipole moment compared to 4-bromo-2-methoxybenzonitrile due to conjugation between the benzoyl and nitrile groups. Benzonitrile itself has a dipole moment of 4.18 D .